5-methyl-N-[(1r,3r)-3-aminocyclobutyl]thiophene-2-sulfonamide hydrochloride

• IUPAC Name: N-(3-aminocyclobutyl)-5-methylthiophene-2-sulfonamide;hydrochloride
• InChI: InChI=1S/C9H14N2O2S2.ClH/c1-6-2-3-9(14-6)15(12,13)11-8-4-7(10)5-8;/h2-3,7-8,11H,4-5,10H2,1H3;1H
• InChI Key: QLJMMIBVBRAAFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)NC2CC(C2)N.Cl
• Molecular Formula: C9H15ClN2O2S2
• Molecular Weight: 282.8 g/mol

Description

5-methyl-N-[(1r,3r)-3-aminocyclobutyl]thiophene-2-sulfonamide hydrochloride (MACT-HCl) is an organic compound that has been used in various scientific research applications. MACT-HCl is a water-soluble compound that has been used for its ability to modulate the activity of several enzymes, such as protein kinases, phosphatases, and G protein-coupled receptors (GPCRs). MACT-HCl has also been used in studies involving cell signaling pathways, ion channels, and other physiological processes.

Scientific Research Applications

5-methyl-N-[(1r,3r)-3-aminocyclobutyl]thiophene-2-sulfonamide hydrochloride has been used in a variety of scientific research applications. It has been used to study the activity of various enzymes, such as protein kinases, phosphatases, and GPCRs. This compound has also been used to study cell signaling pathways, ion channels, and other physiological processes. In addition, this compound has been used to study the effects of drugs on various physiological processes.

Mechanism of Action

5-methyl-N-[(1r,3r)-3-aminocyclobutyl]thiophene-2-sulfonamide hydrochloride is believed to modulate the activity of various enzymes and receptors by binding to their active sites. The binding of this compound to the active sites of these enzymes and receptors is thought to alter their activity, leading to changes in cell signaling pathways and other physiological processes.
Biochemical and Physiological Effects
This compound has been shown to modulate the activity of various enzymes, such as protein kinases, phosphatases, and GPCRs. In addition, this compound has been shown to modulate the activity of various cell signaling pathways and ion channels. These effects have been observed in various biochemical and physiological studies.
Advantages and Limitations for Laboratory Experiments
This compound has several advantages for laboratory experiments. It is a water-soluble compound, which makes it easy to work with in a laboratory setting. In addition, this compound has been shown to modulate the activity of various enzymes and receptors, which makes it a useful tool for studying the effects of drugs on various physiological processes. However, this compound has some limitations as well. It is relatively expensive and can be difficult to obtain in large quantities.

Future Directions

There are several potential future directions for 5-methyl-N-[(1r,3r)-3-aminocyclobutyl]thiophene-2-sulfonamide hydrochloride. One potential direction is the development of new methods for synthesizing this compound. Another potential direction is the study of the effects of this compound on other physiological processes, such as the immune system and metabolism. In addition, further research into the mechanism of action of this compound could lead to the development of new drugs and therapies. Finally, further research into the biochemical and physiological effects of this compound could lead to a better understanding of its potential therapeutic applications.

Synthesis Methods

5-methyl-N-[(1r,3r)-3-aminocyclobutyl]thiophene-2-sulfonamide hydrochloride is synthesized via a two-step process. The first step involves the reaction of 5-methyl-thiophene-2-sulfonamide (MTSA) with 3-aminocyclobutyl bromide (ACB) in the presence of a base, such as sodium carbonate. This reaction yields 5-methyl-N-[(1r,3r)-3-aminocyclobutyl]thiophene-2-sulfonamide (MACT). The second step involves the reaction of MACT with hydrochloric acid, which yields this compound.